Cas no 89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-)

Benzene,1-(1-bromoethenyl)-4-chloro- structure

89619-10-3 structure

Product Name:Benzene,1-(1-bromoethenyl)-4-chloro-

CAS No:89619-10-3

MF:C₈H₆BrCl

MW:217.490240573883

CID:712125

PubChem ID:24885261

Update Time:2024-10-26

Benzene,1-(1-bromoethenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(1-bromoethenyl)-4-chloro-
- 1-(1-bromoethenyl)-4-chlorobenzene
- 1-(1-BROMOVINYL)-4-CHLOROBENZENE
- 1-Brom-1-(4-chlor-phenyl)-ethylen
- 4-(1-bromoethenyl)chlorobenzene
- Benzene,1-(1-bromoethenyl)-4-chloro
- 1-(1-Bromoethenyl)-4-chlorobenzene (ACI)
- Styrene, α-bromo-p-chloro- (7CI)
- α-Bromo-4-chlorostyrene
- 1-(1-Bromovinyl)-4-chlorobenzene, 90%
- Benzene, 1-(1-bromoethenyl)-4-chloro-
- SCHEMBL6859878
- 89619-10-3
- SY330891
- AKOS025295893
- DTXSID70584862
- MDL： MFCD09038434
- Inchi： 1S/C8H6BrCl/c1-6(9)7-2-4-8(10)5-3-7/h2-5H,1H2
- InChI Key： ZVDIEXFKTMIHIU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=C)Br)=CC=1

Computed Properties

Exact Mass: 215.93400
Monoisotopic Mass: 215.93414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.539 g/mL at 25 °C
Boiling Point: 263.1°C at 760 mmHg
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.605
PSA: 0.00000
LogP: 3.70560

Benzene,1-(1-bromoethenyl)-4-chloro- Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335-H411
Warning Statement： P261-P273-P280-P305+P351+P338
Hazardous Material transportation number：UN 3082 9/PG 3
WGK Germany：3
Hazard Category Code： 22-37/38-41-51/53
Safety Instruction： S26; S36/37/39; S61
Hazardous Material Identification：
Risk Phrases：R22; R37/38; R41; R51/53

Benzene,1-(1-bromoethenyl)-4-chloro- Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-(1-bromoethenyl)-4-chloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	675113-1G	Benzene,1-(1-bromoethenyl)-4-chloro-	89619-10-3	90%	1G	￥472.32	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	675113-5G	Benzene,1-(1-bromoethenyl)-4-chloro-	89619-10-3	90%	5G	￥1745.5	2022-02-24
A2B Chem LLC	AB56339-1g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	1g	$209.00	2024-04-19
A2B Chem LLC	AB56339-5g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	5g	$687.00	2024-04-19
Aaron	AR003DHB-250mg	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	250mg	$369.00	2025-02-12
Aaron	AR003DHB-100mg	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	100mg	$171.00	2025-02-12
Aaron	AR003DHB-1g	1-(1-Bromovinyl)-4-chlorobenzene	89619-10-3	90%	1g	$1063.00	2025-02-12

Benzene,1-(1-bromoethenyl)-4-chloro- Production Method

Production Method 1

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 16 h, rt
1.2 Solvents: Water ; rt

Reference

: Cyrene as a Bio-Based Solvent for the Suzuki-Miyaura Cross-Coupling

Wilson, Kirsty L.; Murray, Jane; Jamieson, Craig; Watson, Allan J. B., Synlett, 2018, 29(5), 650-654

Production Method 2

2922310-09-4

89619-10-3

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 18 min, rt → 90 °C

Reference

: Why is cis/trans stereoinversion with Li+(THF)4 migration across the phenyl ring of α-lithiostyrene accelerated by two ortho-methyl groups?

Knorr, Rudolf; Lattke, Ernst; Ruhdorfer, Jakob; Ferchland, Kathrin; von Roman, Ulrich, Tetrahedron, 2018, 74(14), 1621-1631

Production Method 3

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Dibromomethane , N,N-Dimethylaniline ; 12 h, 120 °C

Reference

: Metal-free regioselective hydrobromination of alkynes through C-H/C-Br activation

Chen, Xiuling; Chen, Tieqiao; Xiang, Yuqiang; Zhou, Yongbo; Han, Daoqing; et al, Tetrahedron Letters, 2014, 55(33), 4572-4575

Production Method 4

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Chloroform ; rt
1.2 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate ; 24 h, 70 °C

Reference

: Green and Efficient: Iron-Catalyzed Selective Oxidation of Olefins to Carbonyls with O2

Gonzalez-de-Castro, Angela; Xiao, Jianliang, Journal of the American Chemical Society, 2015, 137(25), 8206-8218

Production Method 5

75230-50-1

89619-10-3

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: 1,4-Dioxane ; 8 - 12 h, 90 °C

Reference

: Regioselective Synthesis of Vinyl Halides, Vinyl Sulfones, and Alkynes: A Tandem Intermolecular Nucleophilic and Electrophilic Vinylation of Tosylhydrazones

Ojha, Devi Prasan; Prabhu, Kandikere Ramaiah, Organic Letters, 2015, 17(1), 18-21

Production Method 6

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; -78 °C; 10 min, -78 °C
1.2 Reagents: Triethylamine ; 10 min, -78 °C
1.3 -78 °C → rt; overnight, rt; 2 h, reflux; reflux → rt
1.4 Reagents: Sodium sulfite Solvents: Water

Reference

: Two Green Protocols for Halogenative Semipinacol Rearrangement

Song, Liyan; Zhou, Yiqin; Liang, Hanbin; Li, Hongzuo; Lai, Yunrong; et al, Journal of Organic Chemistry, 2023, 88(1), 504-512

Production Method 7

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Dibromomethane Solvents: N,N-Dimethylaniline ; 12 h, 120 °C

Reference

: Synthesis of Unsymmetrical 1,4-Dicarbonyl Compounds by Photocatalytic Oxidative Radical Additions

Dong, Ya; Li, Ruining; Zhou, Junliang; Sun, Zhankui, Organic Letters, 2021, 23(16), 6387-6390

Production Method 8

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; 10 min, -60 °C; 10 min, -60 °C; 16 h, -60 °C; 2 h, reflux; reflux → rt
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: Electrochemical Semipinacol Rearrangements of Allylic Alcohols: Construction of All-Carbon Quaternary Stereocenters

Kang, Jun-Chen; Tu, Yong-Qiang; Dong, Jia-Wei; Chen, Chao; Zhou, Jia; et al, Organic Letters, 2019, 21(8), 2536-2540

Production Method 9

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 3 h, rt
1.2 Reagents: Water

Reference

: Intermolecular Carboamination of Unactivated Alkenes

Zhang, Yu; Liu, Haidong; Tang, Luning; Tang, Hai-Jun; Wang, Lu; et al, Journal of the American Chemical Society, 2018, 140(34), 10695-10699

Production Method 10

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; 10 min, -40 °C
1.2 Reagents: Trimethylamine , Triethylamine ; 20 h, -40 °C; -40 °C → rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; rt

Reference

: Accessing Axially Chiral Biaryls via Organocatalytic Enantioselective Dynamic-Kinetic Resolution-Semipinacol Rearrangement

Liu, Yi; Tse, Ying-Lung Steve; Kwong, Fuk Yee ; Yeung, Ying-Yeung, ACS Catalysis, 2017, 7(7), 4435-4440

Production Method 11

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; 5 min, 0 °C; 15 min, 0 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; 3 h, rt

Reference

: Cyclic Hypervalent Iodine Reagents for Azidation: Safer Reagents and Photoredox-Catalyzed Ring Expansion

Alazet, Sebastien; Preindl, Johannes; Simonet-Davin, Raphael; Nicolai, Stefano; Nanchen, Annik; et al, Journal of Organic Chemistry, 2018, 83(19), 12334-12356

Production Method 12

1073-67-2

89619-10-3

Reaction Conditions

Reference

: Cyclic hypervalent iodine reagents for azidation: safer reagents and photoredox catalyzed ring expansion

Alazet, Sebastien; Preindl, Johannes; Davin, Raphael Simonet; Nicolai, Stefano; Nanchen, Annik; et al, ChemRxiv, 2018, 1, 1-122

Production Method 13

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; -78 °C

Reference

: Hypervalent Fluoro-iodane-Triggered Semipinacol Rearrangements: Synthesis of α-Fluoro Ketones

Zhao, Pengyuan; Wang, Wanying; Gulder, Tanja, Organic Letters, 2023, 25(35), 6560-6565

Production Method 14

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; 18 h, -60 °C → rt; 2 h, reflux

Reference

: Absence of Intermediates in the BINOL-Derived Mg(II)/Phosphate-Catalyzed Desymmetrizative Ring Expansion of 1-Vinylcyclobutanols

Capel, Estefania; Rodriguez-Rodriguez, Marta; Uria, Uxue ; Pedron, Manuel; Tejero, Tomas; et al, Journal of Organic Chemistry, 2022, 87(1), 693-707

Production Method 15

1073-67-2

89619-10-3

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; rt
1.3 Solvents: Water ; rt

Reference

: Catalytic Asymmetric Halogenation/Semipinacol Rearrangement of 3-Hydroxyl-3-vinyl Oxindoles: A Stereodivergent Kinetic Resolution Process

Dai, Li; Liu, Wen; Zhou, Yuqiao; Zeng, Zi; Hu, Xinyue; et al, Angewandte Chemie, 2021, 60(51), 26599-26603

Production Method 16

23135-16-2

89619-10-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Tetrahydrofuran ; rt
1.2 Solvents: Water ; rt

Reference

: The intramolecular reaction of acetophenone N-tosylhydrazone and vinyl: Bronsted acid-promoted cationic cyclization toward polysubstituted indenes

Wang, Zhixin; Li, Yang; Chen, Fan; Qian, Peng-Cheng; Cheng, Jiang, Chemical Communications (Cambridge, 2021, 57(14), 1810-1813

Production Method 17

873-73-4

89619-10-3

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ; 1 h, 0 °C

Reference

: Selective Aerobic Oxygenation of Tertiary Allylic Alcohols with Molecular Oxygen

Zhu, Bencong; Shen, Tao; Huang, Xiaoqiang; Zhu, Yuchao; Song, Song; et al, Angewandte Chemie, 2019, 58(32), 11028-11032

Production Method 18

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Bromine Solvents: Dichloromethane ; 10 min, -78 °C
1.2 Reagents: Triethylamine ; 10 min, -78 °C
1.3 overnight, rt; 2 h, reflux; reflux → rt
1.4 Reagents: Sodium sulfite Solvents: Water ; rt

Reference

: Electrophilic Trifluoromethylthiolation/Semipinacol Rearrangement: Preparation of β-SCF3 Carbonyl Compounds with α-Quaternary Carbon Center

Xi, Chao-Chao; Chen, Zhi-Min; Zhang, Shu-Yu ; Tu, Yong-Qiang, Organic Letters, 2018, 20(14), 4227-4230

Production Method 19

99-91-2

89619-10-3

Reaction Conditions

1.1 Reagents: Triphenyl phosphite , Triethylamine , Bromine Solvents: Dichloromethane ; rt → -78 °C; 18 h, -78 °C → rt; 2 h, reflux
1.2 Reagents: Sodium sulfite Solvents: Water

Reference

: A catalytic allylic cation-induced intermolecular allylation-semipinacol rearrangement

Xu, Ming-Hui; Dai, Kun-Long; Tu, Yong-Qiang; Zhang, Xiao-Ming; Zhang, Fu-Min; et al, Chemical Communications (Cambridge, 2018, 54(55), 7685-7688

Benzene,1-(1-bromoethenyl)-4-chloro- Raw materials

Benzene,1-(1-bromoethenyl)-4-chloro- Preparation Products

Benzene,1-(1-bromoethenyl)-4-chloro- (89619-10-3)

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89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-) Related Products

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Cas no 89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-)

Benzene,1-(1-bromoethenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzene,1-(1-bromoethenyl)-4-chloro- Security Information

Benzene,1-(1-bromoethenyl)-4-chloro- Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzene,1-(1-bromoethenyl)-4-chloro- Pricemore >>

Benzene,1-(1-bromoethenyl)-4-chloro- Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

Production Method 18

Production Method 19

Benzene,1-(1-bromoethenyl)-4-chloro- Raw materials

Benzene,1-(1-bromoethenyl)-4-chloro- Preparation Products

Benzene,1-(1-bromoethenyl)-4-chloro- Related Literature

89619-10-3 (Benzene,1-(1-bromoethenyl)-4-chloro-) Related Products